Cas no 338408-02-9 (N-(3-Chloro-2-methylphenyl)-3-nitro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide)

• Product Name: N-(3-Chloro-2-methylphenyl)-3-nitro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide
• CAS No: 338408-02-9
• CID: 4647136
• Update Time: 2025-06-08

N-(3-Chloro-2-methylphenyl)-3-nitro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chloro-2-methylphenyl)-3-nitro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide

Additional information on N-(3-Chloro-2-methylphenyl)-3-nitro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide

Introduction to N-(3-Chloro-2-methylphenyl)-3-nitro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide (CAS No. 338408-02-9)

N-(3-Chloro-2-methylphenyl)-3-nitro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide, identified by its CAS number 338408-02-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(3-Chloro-2-methylphenyl)-3-nitro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide is characterized by a benzenecarboxamide moiety linked to a triazolyl group, which is further substituted with a nitro group and a chloromethylphenyl group. This unique arrangement of functional groups contributes to its distinct chemical properties and biological interactions. The presence of the nitro group enhances its reactivity, while the triazolyl moiety introduces a scaffold that is known to interact with various biological targets.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. N-(3-Chloro-2-methylphenyl)-3-nitro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide has emerged as a promising candidate in this context due to its ability to interact with key enzymes and receptors involved in these pathways. For instance, studies have shown that this compound can inhibit the activity of certain kinases, which are critical in cancer cell proliferation and survival.

The synthesis of N-(3-Chloro-2-methylphenyl)-3-nitro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The chloromethylphenyl group is typically introduced through nucleophilic substitution reactions, while the nitro group is often added via electrophilic aromatic substitution. The integration of the triazolyl moiety requires careful handling to ensure optimal yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these transformations.

The pharmacological profile of N-(3-Chloro-2-methylphenyl)-3-nitro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide has been extensively evaluated in preclinical studies. These studies have revealed that the compound exhibits significant inhibitory effects on various enzymes and receptors relevant to human health. Notably, it has shown potential in inhibiting the activity of Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune diseases. Additionally, preliminary data suggest that this compound may also interact with tyrosine kinases involved in cancer signaling pathways.

In vitro studies have demonstrated that N-(3-Chloro-2-methylphenyl)-3-nitro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide can induce apoptosis in certain cancer cell lines by disrupting key cellular processes such as DNA replication and cell cycle progression. The compound's ability to modulate these processes makes it an attractive candidate for further development as an anticancer agent. Furthermore, its interaction with mitochondrial proteins has been observed in some studies, suggesting potential effects on energy metabolism and cell survival.

The safety profile of N-(3-Chloro-2-methylphenyl)-3-nitro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide is still under investigation; however preliminary toxicology studies have shown that it exhibits moderate toxicity at high concentrations but remains relatively well-tolerated at lower doses. This makes it a promising candidate for further development into a therapeutic agent. Further research is needed to fully understand its long-term safety and efficacy.

The development of N-(3-Chloro-2-methylphenyl)-3-nitro-4-(1H - 1 , 2 , 4 - tri az ol - 1 - yl ) ben zen ec ar box am ide strong > as a therapeutic agent is part of a broader effort to discover and develop novel small molecules that can address unmet medical needs. The compound's unique structure and promising biological activities make it an exciting prospect for future clinical trials. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is expected that this compound will play an important role in the development of new treatments for various diseases.